4-[[[2-(4-Fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester

• Molecular Formula: C18H19FN2O2S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: ethyl 4-[2-(4-fluorophenyl)ethylcarbamothioylamino]benzoate
• InChI: InChI=1S/C18H19FN2O2S/c1-2-23-17(22)14-5-9-16(10-6-14)21-18(24)20-12-11-13-3-7-15(19)8-4-13/h3-10H,2,11-12H2,1H3,(H2,20,21,24)
• InChI Key: DESKQVSDJBADCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NCCC2=CC=C(C=C2)F

Description

4-[[[2-(4-fluorophenyl)ethylamino]-sulfanylidenemethyl]amino]benzoic acid ethyl ester is a benzoate ester.

Scientific Research Applications

Synthesis Methods and Applications

• OxymaPure/DIC in Synthesis : A study by El‐Faham et al. (2013) demonstrated the use of OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) combined with DIC for synthesizing a series of α-ketoamide derivatives. These derivatives include compounds structurally related to the requested chemical. This method offers advantages in purity and yield (El‐Faham et al., 2013).

• 1,3-Dipolar Cycloaddition Reactions : Stauss et al. (1972) explored the 1,3-dipolar addition of acetylenedicarboxylic esters to related compounds. This study provides an understanding of the chemical reactions that might be applicable in the synthesis or modification of the compound of interest (Stauss et al., 1972).

• Swallow-Tailed Compounds with Perfluorinated Chains : Research by Lose et al. (1998) on 4-[4-(4-n-octyloxybenzoyloxy)benzoyloxy]benzylidenemalonic acid bis(perfluoralkyl) esters demonstrates the study of compounds with structural similarities. This research provides insights into the liquid crystalline behavior of such compounds (Lose et al., 1998).

Synthesis of Related Compounds

• Synthesis of 5-Substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic Acid Ethyl Esters : A study by Gokulan et al. (2012) involved the synthesis of related pyrazole-4-carboxylic acid ethyl esters. This research can provide a framework for understanding similar synthetic processes (Gokulan et al., 2012).

• Ethyl Ester of 3-Benzyl-3-methyl-2-cyano-4-cyclohexylbutanoic Acid Synthesis : Research by Григорян et al. (2011) on the synthesis of a related ethyl ester provides insights into the chemical processes and reactions that could be relevant to the compound (Григорян et al., 2011).

• N-Acyl Derivatives of Anthranilic Acid : Slobodianiuk et al. (2019) synthesized a series of N-acyl derivatives of anthranilic acid, which includes compounds with structural similarities to the requested chemical (Slobodianiuk et al., 2019).

• Synthesis of Alkyl Amino Alkanol Esters of p-Ethoxy Benzoic Acid : Millikan and Wade (1964) explored the preparation of alkyl amino alkanol esters of p-ethoxy benzoic acid. This research might offer parallel insights for synthesizing structurally similar compounds (Millikan & Wade, 1964).